Cas no 14065-22-6 (Benzene, 1-methoxy-2-(phenylthio)-)
14065-22-6 structure
Product Name:Benzene, 1-methoxy-2-(phenylthio)-
CAS No:14065-22-6
MF:C13H12OS
MW:216.298782348633
MDL:MFCD22483334
CID:1295365
PubChem ID:641447
Update Time:2025-09-23
Benzene, 1-methoxy-2-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methoxy-2-(phenylthio)-
- PLMKPWXDMAOTPF-UHFFFAOYSA-N
- 1-methoxy-2-(phenylthio)benzene
- SCHEMBL3289071
- HS-4633
- 14065-22-6
- 1-METHOXY-2-(PHENYLSULFANYL)BENZENE
- 2-methoxyphenyl phenyl sulfide
- DTXSID30348902
- InChI=1/C13H12OS/c1-14-12-9-5-6-10-13(12)15-11-7-3-2-4-8-11/h2-10H,1H
-
- MDL: MFCD22483334
- Inchi: 1S/C13H12OS/c1-14-12-9-5-6-10-13(12)15-11-7-3-2-4-8-11/h2-10H,1H3
- InChI Key: PLMKPWXDMAOTPF-UHFFFAOYSA-N
- SMILES: COC1C(SC2C=CC=CC=2)=CC=CC=1
Computed Properties
- Exact Mass: 216.06096
- Monoisotopic Mass: 216.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-methoxy-2-(phenylthio)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB557692-250mg |
2-Methoxydiphenyl sulfide; . |
14065-22-6 | 250mg |
€371.10 | 2025-02-19 | ||
| abcr | AB557692-500mg |
2-Methoxydiphenyl sulfide; . |
14065-22-6 | 500mg |
€508.60 | 2025-02-19 | ||
| abcr | AB557692-1g |
2-Methoxydiphenyl sulfide; . |
14065-22-6 | 1g |
€690.20 | 2025-02-19 | ||
| abcr | AB557692-5g |
2-Methoxydiphenyl sulfide; . |
14065-22-6 | 5g |
€2327.60 | 2025-02-19 |
Benzene, 1-methoxy-2-(phenylthio)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
14065-22-6 (Benzene, 1-methoxy-2-(phenylthio)-) Related Products
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